Cas no 151168-60-4 (Propargyl a-D-glucopyranoside)

• Product Name: Propargyl a-D-glucopyranoside
• CAS No: 151168-60-4
• MF: C₉H₁₄O₆
• MW: 218.203863620758
• CID: 4545466
• PubChem ID: 21681706
• Update Time: 2025-10-31

Propargyl a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• α-D-Glucopyranoside, 2-propyn-1-yl
• Propargyl a-D-glucopyranoside
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(prop-2-yn-1-yloxy)tetrahydro-2H-pyran-3,4,5-triol
• MP31404
• SCHEMBL25334622
• (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-prop-2-ynoxyoxane-3,4,5-triol
• 151168-60-4
• propargyl alpha-d-glucopyranoside

• Inchi： 1S/C9H14O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h1,5-13H,3-4H2/t5-,6-,7+,8-,9+/m1/s1
• InChI Key： DSKUDOWHGLWCBQ-ZEBDFXRSSA-N
• SMILES： O(CC#C)[C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 218.07903816Da
• Monoisotopic Mass: 218.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Propargyl a-D-glucopyranoside

Professional Introduction to Propargyl α-D-Glucopyranoside (CAS No. 151168-60-4)

Propargyl α-D-glucopyranoside, chemically designated as CAS No. 151168-60-4, is a significant carbohydrate derivative that has garnered considerable attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a propargyl group attached to the anomeric carbon of α-D-glucopyranose, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structure of Propargyl α-D-glucopyranoside is characterized by its glycosidic linkage and the presence of a propargyl moiety, which introduces a terminal alkyne functionality. This alkyne group is highly reactive and can participate in various chemical transformations, including Sonogashira coupling, allowing for further functionalization and the synthesis of more complex molecules. The α-D-glucopyranose core provides a stable and versatile scaffold that is widely recognized for its biological relevance.

In recent years, Propargyl α-D-glucopyranoside has been extensively studied for its potential applications in drug development. Its ability to serve as a precursor for the synthesis of glycosidic compounds has made it particularly interesting for the design of novel therapeutic agents. For instance, modifications of the propargyl group can lead to the creation of conjugates that exhibit enhanced solubility or targeted delivery properties, which are critical factors in pharmaceutical design.

One of the most compelling aspects of Propargyl α-D-glucopyranoside is its role in the synthesis of glycopeptides and glycoproteins. These complex carbohydrates are essential components of many biological processes and have been implicated in various diseases, including cancer and inflammation. By leveraging the reactivity of the propargyl group, researchers can introduce specific modifications that alter the biological activity of these molecules. This has led to significant advancements in understanding the structure-activity relationships (SAR) of glycosidic compounds.

Recent studies have also highlighted the potential of Propargyl α-D-glucopyranoside in the development of protease inhibitors. Proteases are enzymes that play a crucial role in many physiological pathways, and their dysregulation is often associated with diseases such as Alzheimer's and HIV/AIDS. By designing inhibitors that target specific proteases, researchers can develop treatments that modulate these pathways effectively. The propargyl group in Propargyl α-D-glucopyranoside provides a handle for further derivatization, enabling the creation of inhibitors with high specificity and potency.

The synthetic utility of Propargyl α-D-glucopyranoside extends beyond pharmaceutical applications. It serves as a valuable building block in organic synthesis, allowing chemists to construct complex carbohydrate derivatives with precision. The ability to introduce diverse functional groups at specific positions on the glucose scaffold makes this compound an indispensable tool for synthetic chemists working in both academic and industrial settings.

Moreover, Propargyl α-D-glucopyranoside has been explored in the context of bioconjugation techniques. These techniques involve linking small molecules to larger biomolecules such as proteins or nucleic acids to enhance their functionality. The propargyl group's compatibility with click chemistry reactions has made it particularly useful for creating stable conjugates that can be used in diagnostic imaging or drug delivery systems.

In conclusion, Propargyl α-D-glucopyranoside (CAS No. 151168-60-4) is a versatile and highly reactive carbohydrate derivative with broad applications in pharmaceutical chemistry and biochemistry. Its unique structural features have positioned it as a key intermediate in the synthesis of glycosidic compounds, protease inhibitors, and bioconjugates. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern chemical biology.